Cas no 13007-32-4 (Lacto-N-neotetraose)

• Product Name: Lacto-N-neotetraose
• CAS No: 13007-32-4
• MF: C₂₆H₄₅NO₂₁
• MW: 707.629610776901
• MDL: MFCD00467190
• CID: 143832
• Update Time: 2025-11-02

Lacto-N-neotetraose Chemical and Physical Properties

Names and Identifiers

• LACTO-N-NEOTETRAOSE
• Lacto-N-neo-tetraose
• Lacto-N-neotetraose (LNnT)
• LNnT
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• beta-D-Gal-(1->4)-beta-D-GlcNAc-(1->3)-beta-D-Gal-(1->4)-D-Glc
• neo-LNT
• NLCOSE
• NLCOSE4
• Neolactotetraose
• lacto-N-neo-tetraose from human milk
• GAL-BETA1,4GLCNA-CBETA1, 3GAL-BETA1, 4GLC
• β-D-Gal-(1→4)-β-D-GlcNAc-(1→3)-β-D-Gal-(1→4)-D-Glc
• LNnT, β-D-Gal-(1-4)-β-D-GlcNAc-(1-3)-β-D-Gal-(1-4)-D-Glc
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-4-hydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• Lacto-N-neotetraose ,>=95%
• Lacto-N-neotetraose；LNnT
• D-Glucose, O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
• Lacto-N-neotetraose

• MDL： MFCD00467190
• Inchi： 1S/C26H45NO21/c1-7(33)27-13-17(39)22(47-25-19(41)18(40)15(37)10(4-30)43-25)12(6-32)45-24(13)48-23-16(38)11(5-31)44-26(20(23)42)46-21(9(35)3-29)14(36)8(34)2-28/h2,8-26,29-32,34-42H,3-6H2,1H3,(H,27,33)/t8-,9+,10+,11+,12+,13+,14+,15-,16-,17+,18-,19+,20+,21+,22+,23-,24-,25-,26-/m0/s1
• InChI Key： RBMYDHMFFAVMMM-PLQWBNBWSA-N
• SMILES： O([C@@]1([H])[C@H]([C@@H](CO)O[C@@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@@H](O)C=O)[C@@H]1O)O)[C@@H]1O[C@H](CO)[C@@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@@H](O)[C@@H](CO)O2)O)[C@H](O)[C@H]1NC(=O)C

Computed Properties

• Exact Mass: 707.24800
• Monoisotopic Mass: 707.248408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 365

Experimental Properties

• Density: 1.72
• Boiling Point: 1173.6°Cat760mmHg
• Flash Point: 663.6°C
• Refractive Index: 1.668
• Solubility: 水（轻微）、甲醇（轻微、加热）
• PSA: 356.70000
• LogP: -9.21410
• pka: 12.39±0.20(Predicted)

Lacto-N-neotetraose Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Lacto-N-neotetraose

Lacto-N-neotetraose (CAS No. 13007-32-4): A Comprehensive Guide to Its Properties and Applications

Lacto-N-neotetraose (CAS No. 13007-32-4) is a significant human milk oligosaccharide (HMO) that has garnered increasing attention in the fields of nutrition, infant formula development, and functional foods. As a tetrasaccharide, it plays a crucial role in promoting gut health and immune system development, making it a hot topic in scientific research and consumer markets alike.

The molecular structure of Lacto-N-neotetraose consists of four monosaccharide units: glucose, galactose, and two N-acetylglucosamine residues. This unique configuration contributes to its prebiotic properties, which support the growth of beneficial gut bacteria such as Bifidobacterium. Recent studies have shown that HMOs like Lacto-N-neotetraose may help reduce the risk of infections in infants and support cognitive development.

In the current market, there's growing demand for Lacto-N-neotetraose powder and Lacto-N-neotetraose supplements, particularly for infant nutrition applications. Many parents searching for "best HMO for baby gut health" or "Lacto-N-neotetraose benefits" are driving this trend. The compound's ability to mimic the benefits of breast milk makes it particularly valuable for formula manufacturers looking to create products that more closely resemble human milk.

The production of Lacto-N-neotetraose typically involves advanced enzymatic synthesis or microbial fermentation techniques. These methods have become more efficient in recent years, leading to increased availability of high purity Lacto-N-neotetraose for research and commercial applications. Quality control measures ensure that the final product meets strict specifications for use in nutritional products.

Beyond infant nutrition, Lacto-N-neotetraose shows promise in adult health applications. Researchers are investigating its potential in managing metabolic disorders, supporting immune function, and even its role in brain health. These emerging applications have led to increased searches for terms like "Lacto-N-neotetraose for adults" and "HMO supplements benefits".

The regulatory status of Lacto-N-neotetraose varies by region, but it has generally been recognized as safe for use in food products. In the European Union, it's approved as a novel food ingredient, while in the United States, it's generally recognized as safe (GRAS) for specific applications. These approvals have opened doors for broader commercial use of this valuable compound.

From a technical perspective, Lacto-N-neotetraose exhibits excellent stability under normal storage conditions, making it suitable for various product formulations. Its solubility in water and compatibility with other nutritional ingredients contribute to its versatility in product development. These physical properties are particularly important for formulators searching for "how to use Lacto-N-neotetraose in formulations".

The market for Lacto-N-neotetraose is expected to grow significantly in the coming years, driven by increasing awareness of its health benefits and expanding applications. Industry analysts note particular growth in the "Lacto-N-neotetraose for infant formula" segment, as well as emerging interest in adult nutritional supplements containing this compound.

Quality specifications for Lacto-N-neotetraose typically include parameters such as purity (often ≥95%), moisture content, heavy metal limits, and microbiological standards. These specifications ensure the compound's safety and efficacy for its intended uses. Manufacturers and researchers frequently search for "Lacto-N-neotetraose technical data sheet" to verify these parameters before use.

In research settings, Lacto-N-neotetraose is being studied for its potential interactions with the gut microbiome and its effects on various health markers. These studies often focus on its role in supporting a healthy gut barrier function and modulating immune responses. Such research is answering consumer questions like "how does Lacto-N-neotetraose work in the body".

As consumer interest in personalized nutrition grows, Lacto-N-neotetraose is being considered as a potential component of tailored nutritional solutions. Its ability to support specific beneficial bacteria in the gut microbiome makes it particularly interesting for precision nutrition approaches. This aligns with current trends in searches for "personalized HMO supplements" and "targeted prebiotics".

The future of Lacto-N-neotetraose looks promising, with ongoing research uncovering new potential applications and benefits. As production methods continue to improve and costs decrease, this valuable compound is likely to become more accessible to a wider range of consumers and applications, solidifying its position as an important ingredient in the field of nutritional science.